1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic Acid

• IUPAC Name: 1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C10H12BrN3O2/c11-8-5-12-10(13-6-8)14-3-1-7(2-4-14)9(15)16/h5-7H,1-4H2,(H,15,16)
• InChI Key: NKCDUFJDLOFCEE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC=C(C=N2)Br
• Molecular Formula: C10H12BrN3O2
• DSSTOX Substance ID: DTXSID70933659
• Molecular Weight: 286.13 g/mol
• CAS RN: 149506-04-7, 799283-92-4

Description

“1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic Acid” is a chemical compound with the molecular formula C10H12BrN3O2.

Molecular Structure Analysis

The molecular weight of “1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic Acid” is 286.13. The InChI code is 1S/C10H12BrN3O2.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic Acid” are not fully detailed in the search results. The molecular weight is 286.13.

Scientific Research Applications

• Pharmaceutical Industry

  • Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry.
  • Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.
  • The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

• Drug Discovery

  • Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs.
  • Piperidine byproducts showed several important pharmacophoric features and are being utilized in different therapeutic applications.
  • Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

• Antiviral Medications

  • Certain piperidine derivatives exhibit antiviral properties and are being researched for potential use in antiviral medications.

• Synthesis of Biologically Active Piperidines

  • Piperidines are among the most important synthetic fragments for designing drugs.
  • The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.
  • The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

• Anticancer Agents

  • Piperidine derivatives are being utilized in different ways as anticancer agents.
  • Compounds with piperidine moiety show a wide variety of biologic activities.

• Antipsychotic Agents

  • Piperidine and its byproducts show several essential features and are being utilized in different ways as antipsychotic agents.
  • Piperidine and pyridine complexes comprehend two of the most common heterocyclic fragments present in FDA approved drugs.

Future Directions

The future directions of research and applications for “1-(5-bromopyrimidin-2-yl)piperidine-4-carboxylic Acid” are not specified in the search results. Given its structural features, it may have potential in pharmaceutical research.